Cas no 2172205-78-4 (1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}piperidine-3-carboxylic acid)

• Product Name: 1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}piperidine-3-carboxylic acid
• CAS No: 2172205-78-4
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6560445
• PubChem ID: 165548644
• Update Time: 2025-08-03

1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}piperidine-3-carboxylic acid
• 2172205-78-4
• EN300-1512566

• Inchi： 1S/C27H30N2O5/c30-24(29-14-5-7-18(16-29)25(31)32)15-27(12-6-13-27)28-26(33)34-17-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,18,23H,5-7,12-17H2,(H,28,33)(H,31,32)
• InChI Key： GSABHXURLNEKKB-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}piperidine-3-carboxylic acid

Comprehensive Overview of 1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}piperidine-3-carboxylic acid (CAS No. 2172205-78-4)

The compound 1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}piperidine-3-carboxylic acid (CAS No. 2172205-78-4) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutyl moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in the design of protease inhibitors and GPCR-targeted molecules.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by advancements in solid-phase peptide synthesis (SPPS). The 1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}piperidine-3-carboxylic acid stands out due to its cyclobutyl ring, which enhances conformational rigidity and improves binding affinity in target proteins. This property aligns with current trends in fragment-based drug design, where small, rigid scaffolds are prioritized for optimizing molecular interactions.

From a synthetic chemistry perspective, the compound's piperidine-3-carboxylic acid core is a versatile building block for bioactive molecules. Its compatibility with click chemistry and cross-coupling reactions makes it a favorite among medicinal chemists. Notably, the Fmoc group ensures selective deprotection under mild conditions, a critical feature for peptide chain elongation in automated synthesizers. This aligns with the growing adoption of high-throughput screening (HTS) platforms in biopharmaceutical labs.

The compound's CAS No. 2172205-78-4 has also garnered attention in academic publications focusing on structure-activity relationship (SAR) studies. Its cyclobutyl-acetyl segment is particularly intriguing for modulating lipophilicity and metabolic stability—two key parameters in ADME optimization. As the pharmaceutical industry shifts toward small-molecule therapeutics for undruggable targets, derivatives of this compound may play a pivotal role in addressing challenges like protein-protein interactions (PPIs).

Beyond drug development, 1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}piperidine-3-carboxylic acid is relevant to chemical biology research. Its fluorescent Fmoc tag enables real-time monitoring of enzyme kinetics, a technique gaining traction in biocatalysis studies. Additionally, the compound's carboxylic acid functionality allows for facile conjugation with nanoparticles or biopolymers, opening doors to targeted drug delivery systems—a hot topic in nanomedicine forums.

In summary, CAS No. 2172205-78-4 represents a convergence of peptide chemistry, medicinal chemistry, and materials science. Its multifaceted applications—from SPPS to HTS-compatible scaffolds—reflect the compound's adaptability to modern research needs. As interest grows in personalized medicine and AI-driven molecular design, this compound is poised to remain a key player in innovative therapeutic strategies.